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Compound of Interest

Compound Name: Vat Black 9

Cat. No.: B1171664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of cellulosic fibers, such as

cotton and viscose, with Vat Black 9 (C.I. 65230). This vat dye is known for its excellent

colorfastness, making it a valuable tool for visualizing and analyzing cellulosic materials in

various research contexts. The protocol outlines the necessary reagents, equipment, and step-

by-step procedures for achieving consistent and high-quality staining results.

Introduction
Vat Black 9 is an anthraquinone-based vat dye that is applied to cellulosic fibers in a soluble,

reduced "leuco" form. The fibers absorb the leuco dye, and subsequent oxidation converts the

dye back to its insoluble, colored form, trapping it within the fiber structure.[1][2] This process

imparts exceptional resistance to washing, light, and rubbing.[3][4] These application notes are

designed for a laboratory setting to ensure reproducible staining for microscopic analysis and

other research applications.

Data Presentation
The colorfastness properties of Vat Black 9 on cotton are summarized in the table below,

according to ISO and AATCC standards. These ratings indicate a high level of durability, which

is a key characteristic of vat dyes.
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Fastness Property Test Method Fading Staining

Ironing ISO 5 4-5

Chlorine Bleach ISO 4-5 -

Light ISO 6-7 -

Mercerized ISO 5 -

Oxygen Bleach ISO 5 -

Soaping ISO 4-5 4

Ironing AATCC 5 4-5

Chlorine Bleach AATCC 4-5 -

Light AATCC 6-7 -

Mercerized AATCC 4 -

Oxygen Bleach AATCC 4-5 -

Source: World Dye Variety Rating Scale: 1 (Poor) to 5 (Excellent), with 5 indicating the best

fastness.[5]

Experimental Protocols
This protocol is optimized for staining small samples of cellulosic fibers for research purposes.

Materials and Reagents
Cellulosic fiber samples (e.g., cotton, viscose, linen)

Vat Black 9 (C.I. 65230)

Sodium Hydroxide (NaOH)

Sodium Hydrosulfite (Sodium Dithionite, Na₂S₂O₄)

Hydrogen Peroxide (H₂O₂), 3% solution
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Non-ionic detergent

Distilled water

Beakers

Heating and stirring plate

Graduated cylinders

Forceps

pH indicator strips or pH meter

Staining Protocol
1. Pre-treatment of Cellulosic Fibers:

To ensure uniform staining, it is essential to remove any impurities, such as starches or oils,

from the cellulosic fibers.

Wash the fiber samples in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C

for 15-20 minutes.

Rinse the fibers thoroughly with distilled water and allow them to air dry. For immediate use,

the wetted fibers can be taken to the next step.

2. Preparation of the Vat Dye Solution (Vatting):

In a beaker, create a paste of the Vat Black 9 powder with a small amount of warm water

(40-50°C).

In a separate beaker, prepare the reducing solution. For a 100 mL final volume, dissolve 1.5-

2.0 g of sodium hydrosulfite and 1.0-1.5 g of sodium hydroxide in approximately 50 mL of

distilled water heated to 50-60°C.[6][7]

Slowly add the dye paste to the reducing solution with constant stirring.

Add more warm distilled water to bring the total volume to 100 mL.
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Continue to stir the solution at 50-60°C for 10-15 minutes. The color of the solution will

change as the dye is reduced to its soluble leuco form.[6][7] The pH of the vatting solution

should be alkaline (pH 10-12).[8]

3. Staining of the Cellulosic Fibers:

Immerse the pre-treated cellulosic fiber samples into the prepared leuco-vat dye solution.

Maintain the temperature of the dye bath at 60-70°C.[7]

Gently agitate the fibers in the solution for 30-45 minutes to ensure even dye penetration.

4. Oxidation:

Carefully remove the stained fibers from the dye bath using forceps.

Expose the fibers to the air for 10-15 minutes. The color will start to develop as the leuco dye

is oxidized by atmospheric oxygen.[6]

For a more rapid and complete oxidation, immerse the fibers in a 0.5-1.0 g/L solution of

hydrogen peroxide at room temperature for 10 minutes.[7]

5. Soaping (After-treatment):

To remove any loosely adhering dye particles and to stabilize the color, an after-treatment

soaping step is necessary.[1][9]

Prepare a solution containing 1-2 g/L of a non-ionic detergent in distilled water.

Immerse the oxidized fibers in this solution and heat to 90-100°C for 10-15 minutes.[7]

Rinse the fibers thoroughly with hot water followed by cold water until the rinse water is clear.

Allow the stained fibers to air dry completely.

Visualizations
Logical Relationship of Vat Staining
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Caption: Mechanism of Vat Black 9 staining on cellulosic fibers.

Experimental Workflow for Vat Staining
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Caption: Experimental workflow for Vat Black 9 staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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